N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-[4-[(4-fluorophenyl)methoxy]phenyl]methylideneamino]thiophene-2-carboxamide
• InChI: InChI=1S/C19H15FN2O2S/c20-16-7-3-15(4-8-16)13-24-17-9-5-14(6-10-17)12-21-22-19(23)18-2-1-11-25-18/h1-12H,13H2,(H,22,23)/b21-12+
• InChI Key: KYJHSKDKFGBNDD-CIAFOILYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CSC(=C1)C(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O2S
• Molecular Weight: 354.4 g/mol

Description

N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-thiophenecarbohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using several methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

1. Corrosion Inhibition

N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-thiophenecarbohydrazide and similar compounds have been investigated as corrosion inhibitors. A study by Ichchou et al. (2019) on sulfonohydrazide derivatives demonstrated their effectiveness in inhibiting corrosion of carbon steel in acidic media. These compounds exhibit good corrosion inhibition efficiency, which increases with concentration but decreases with rising temperature. Their adsorption on steel surfaces primarily occurs via physisorption mode and follows the Langmuir adsorption isotherm. The anti-corrosion performance of these compounds correlates well with their molecular properties Ichchou et al., 2019.

2. Biological Activity

Research by Ahmed et al. (2013) on Schiff-bases derived from N'-((E)-{4-[(4-fluorobenzyl)oxy]phenyl}methylidene)-2-thiophenecarbohydrazide and related compounds revealed their biological activity. The study synthesized monomeric cobalt and cadmium complexes with these Schiff-bases and assessed their antimicrobial effectiveness against various bacterial strains. The metal complexes exhibited reduced resistance to microbial activities compared to the free ligands Ahmed, Yousif, & Al-jeboori, 2013.

3. Nonlinear Optical Properties

Investigations into the nonlinear optical properties of similar hydrazone derivatives have shown promising results. Studies like those conducted by Naseema et al. (2010) on hydrazones indicate that these compounds have potential applications in optical devices such as limiters and switches. Their nonlinear optical properties are significant, making them suitable for various technological applications Naseema, Sujith, Manjunatha, Kalluraya, Umesh, & Rao, 2010.